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Compound of Interest

Compound Name: 3-Fluorobenzotrifluoride

Cat. No.: B140190 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling of

chemical reagents is paramount. This guide provides essential, immediate safety and logistical

information for the use of 3-Fluorobenzotrifluoride, including detailed personal protective

equipment (PPE) requirements, operational protocols, and disposal plans.

Chemical Identity and Hazards:

Property Value

Synonyms
alpha,alpha,alpha,3-Tetrafluorotoluene, 1-

Fluoro-3-(trifluoromethyl)benzene

CAS Number 401-80-9

Appearance Colorless to light yellow clear liquid[1][2]

Flash Point 7 °C (44.6 °F) - closed cup[1]

Boiling Point 101-102 °C

Density 1.302 g/mL at 25 °C[3]

Hazard Statements: Highly flammable liquid and vapor.[4][5][6] Causes skin irritation.[1][5]

Causes serious eye irritation.[1][5] May cause respiratory irritation.[1][5][7]

NFPA 704 Rating (estimated):
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Category Rating

Health 2

Flammability 3

Instability 0

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling 3-
Fluorobenzotrifluoride. The following PPE is required to minimize exposure and ensure

safety.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards.[1][3] A

face shield should be worn

where splashing is a risk.[4]

To protect eyes from splashes

which can cause serious

irritation.[1]

Hand Protection

Wear appropriate protective

gloves (e.g., nitrile) to prevent

skin exposure.[1][8] Gloves

must be inspected prior to use

and changed immediately if

contaminated.[4][8]

To prevent skin contact which

causes irritation.[1]

Body Protection

A long-sleeved lab coat, and

flame retardant antistatic

protective clothing.[4] Wear

appropriate protective clothing

to prevent skin exposure.[1]

To protect skin and clothing

from contamination.

Respiratory Protection

Use only in a well-ventilated

area, preferably in a chemical

fume hood.[1][3] If exposure

limits are exceeded, a full-face

respirator with appropriate

cartridges (e.g., type ABEK)

must be used.[4]

To minimize the inhalation of

vapors which may cause

respiratory irritation.[1]

Operational Plan: Handling and Storage
A systematic approach to handling and storing 3-Fluorobenzotrifluoride is crucial to prevent

accidents and ensure a safe laboratory environment.

Handling:

Always handle in a well-ventilated area or a chemical fume hood.[1][3]
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Keep away from heat, sparks, open flames, and other ignition sources.[1][3][4] No smoking.

[3][4][5]

Use non-sparking tools and explosion-proof equipment.[1][3]

Ground and bond containers when transferring material to prevent static discharge.[1][3]

Avoid contact with skin and eyes.[1][3][4]

Wash hands thoroughly after handling.[1][3]

Remove and wash contaminated clothing before reuse.[1]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3][4]

Store away from incompatible materials.[1]

Keep in a flammables-area.[1]

Facilities should be equipped with an eyewash station and a safety shower.[1]

Emergency and Disposal Plan
First Aid Measures:
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Exposure Route First Aid Protocol

Inhalation

Remove the person to fresh air and keep

comfortable for breathing. If not breathing, give

artificial respiration. Seek medical attention.[1]

[3][4]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water for at least 15

minutes. Seek medical attention if irritation

persists.[1][3][4][7]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes.

Seek medical attention.[1][3][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][4]

Spill and Leak Procedures:

Evacuate and Ventilate: Immediately evacuate personnel from the spill area and ensure

adequate ventilation. Remove all sources of ignition.[1][3][4]

Containment: Absorb the spill with inert, non-combustible material such as sand, earth, or

vermiculite.[1][4]

Collection: Use spark-proof tools to collect the absorbed material and place it in a suitable,

closed container for disposal.[1][3]

Decontamination: Clean the spill area thoroughly.

Disposal:

Dispose of contents and containers in accordance with local, regional, and national

regulations.[3][4][6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pim-resources.coleparmer.com/sds/06340.pdf
https://www.echemi.com/sds/3-fluorobenzotrifluoride-pid_Seven1962.html
https://www.chemicalbook.com/msds/3-fluorobenzotrifluoride.pdf
https://pim-resources.coleparmer.com/sds/06340.pdf
https://www.echemi.com/sds/3-fluorobenzotrifluoride-pid_Seven1962.html
https://www.chemicalbook.com/msds/3-fluorobenzotrifluoride.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1505522&productDescription=3-FLROBENZOTRIFLRIDE+100G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/06340.pdf
https://www.echemi.com/sds/3-fluorobenzotrifluoride-pid_Seven1962.html
https://www.chemicalbook.com/msds/3-fluorobenzotrifluoride.pdf
https://pim-resources.coleparmer.com/sds/06340.pdf
https://www.chemicalbook.com/msds/3-fluorobenzotrifluoride.pdf
https://pim-resources.coleparmer.com/sds/06340.pdf
https://www.echemi.com/sds/3-fluorobenzotrifluoride-pid_Seven1962.html
https://www.chemicalbook.com/msds/3-fluorobenzotrifluoride.pdf
https://pim-resources.coleparmer.com/sds/06340.pdf
https://www.chemicalbook.com/msds/3-fluorobenzotrifluoride.pdf
https://pim-resources.coleparmer.com/sds/06340.pdf
https://www.echemi.com/sds/3-fluorobenzotrifluoride-pid_Seven1962.html
https://www.echemi.com/sds/3-fluorobenzotrifluoride-pid_Seven1962.html
https://www.chemicalbook.com/msds/3-fluorobenzotrifluoride.pdf
https://www.tcichemicals.com/IN/en/p/F0390
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contaminated packaging should be disposed of as unused product.[4]

Do not allow the chemical to enter drains.[3][4]

Experimental Workflow Diagram
The following diagram outlines the standard operating procedure for handling 3-
Fluorobenzotrifluoride from initial preparation to final disposal, emphasizing key safety

checkpoints.
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Preparation
- Verify fume hood function

- Assemble all necessary PPE

Don PPE
- Safety Goggles & Face Shield

- Nitrile Gloves
- Lab Coat

Before Handling

Chemical Handling
- Grounding/bonding of containers

- Use non-sparking tools
- Dispense in fume hood

Ready for Use

Experimental Use
- Maintain ventilation

- Keep away from ignition sources

Proceed to Experiment

Decontamination
- Clean workspace and equipment

- Remove PPE correctly

Post-Experiment

Waste Collection
- Segregate halogenated waste
- Use labeled, sealed containers

After Cleaning

Disposal
- Follow institutional protocols

- Arrange for hazardous waste pickup

Final Step

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Fluorobenzotrifluoride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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